Cas no 851814-16-9 (N-(2-ethylphenyl)-2-(piperazin-1-yl)acetamide)

• Product Name: N-(2-ethylphenyl)-2-(piperazin-1-yl)acetamide
• CAS No: 851814-16-9
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 3107919
• PubChem ID: 2517694
• Update Time: 2025-05-19

N-(2-ethylphenyl)-2-(piperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-piperazin-1-ylacetamide
• N-(2-ethylphenyl)-2-(piperazin-1-yl)acetamide
• CS-0224988
• Z85931736
• G58264
• EN300-12221
• 999-593-5
• 851814-16-9
• HMS1764C15
• MFCD06386703
• AKOS002683157

• Inchi： 1S/C14H21N3O/c1-2-12-5-3-4-6-13(12)16-14(18)11-17-9-7-15-8-10-17/h3-6,15H,2,7-11H2,1H3,(H,16,18)
• InChI Key： UPAZJBWZWGMLTL-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 247.168462302Da
• Monoisotopic Mass: 247.168462302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 442.5±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(2-ethylphenyl)-2-(piperazin-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2-ethylphenyl)-2-(piperazin-1-yl)acetamide

N-(2-Ethylphenyl)-2-(Piperazin-1-yl)Acetamide: A Comprehensive Overview

N-(2-Ethylphenyl)-2-(Piperazin-1-yl)Acetamide, also known by its CAS number 851814-16-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a piperazine ring, an ethylphenyl group, and an acetamide moiety, which collectively contribute to its diverse chemical and biological characteristics.

The piperazine ring is a six-membered ring containing two nitrogen atoms, which is a common structural motif in many pharmaceutical agents. This moiety is known for its ability to form hydrogen bonds and participate in various pharmacophoric interactions, making it a valuable component in drug design. The ethylphenyl group attached to the nitrogen atom introduces hydrophobicity and aromaticity, enhancing the compound's solubility and bioavailability. The acetamide group further contributes to the molecule's stability and ability to interact with biological targets.

Recent studies have explored the potential of N-(2-Ethylphenyl)-2-(Piperazin-1-yl)Acetamide as a candidate for various therapeutic applications. For instance, researchers have investigated its role as a modulator of ion channels, which are critical in regulating cellular functions such as nerve signaling and muscle contraction. The compound's ability to interact with these channels suggests its potential in treating conditions like epilepsy and chronic pain.

In addition to its pharmacological applications, N-(2-Ethylphenyl)-2-(Piperazin-1-yl)Acetamide has been studied for its antimicrobial properties. Recent findings indicate that this compound exhibits potent activity against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antimicrobial agents. Its mechanism of action involves disrupting the integrity of microbial cell membranes and inhibiting key enzymatic processes essential for their survival.

The synthesis of N-(2-Ethylphenyl)-2-(Piperazin-1-yl)Acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the preparation of the piperazine derivative, followed by coupling with the ethylphenyl group and subsequent acetylation. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, N-(2-Ethylphenyl)-2-(Piperazin-1-yl)Acetamide has been characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods have provided detailed insights into the compound's molecular structure, stereochemistry, and conformational flexibility.

Furthermore, computational studies have been conducted to predict the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have revealed that N-(2-Ethylphenyl)-2-(Piperazin-1-ylium)Acetamide possesses favorable pharmacokinetic profiles, making it suitable for oral administration in preclinical models.

Despite its promising attributes, further research is needed to fully elucidate the biological mechanisms underlying N-(2-Ethlylphenly)-2-Piperazine Acetamide's effects. Ongoing studies are focusing on identifying its specific molecular targets and understanding its mode of action at the cellular level.